Cas no 51367-70-5 (Cyclohexanepropanal,4-(1,1-dimethylethyl)-a-methyl-)

• Product Name: Cyclohexanepropanal,4-(1,1-dimethylethyl)-a-methyl-
• CAS No: 51367-70-5
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 381100
• PubChem ID: 6452426
• Update Time: 2025-04-19

Cyclohexanepropanal,4-(1,1-dimethylethyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanal,4-(1,1-dimethylethyl)-a-methyl-
• 3-(4-tert-butylcyclohexyl)-2-methylpropanal
• 4-(tert-butyl)-alpha-methylcyclohexanepropionaldehyde
• EINECS 257-157-5
• 51367-70-5
• SCHEMBL6356842
• DTXSID90965654
• NS00056479

• Inchi： 1S/C14H26O/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h10-13H,5-9H2,1-4H3
• InChI Key： NIBKYVCIGOGNON-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 210.198365
• Monoisotopic Mass: 210.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.872
• Boiling Point: 280.1°C at 760 mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.448